Cas no 55400-67-4 (Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester)
55400-67-4 structure
Product Name:Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester
CAS No:55400-67-4
MF:C14H8F6O3S
MW:370.26694393158
CID:379110
PubChem ID:286890
Update Time:2025-04-19
Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester
- 3-(trifluoromethyl)phenyl 3-(trifluoromethyl)benzenesulfonate
- NSC-146113
- NSC146113
- 55400-67-4
- DTXSID50301731
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- Inchi: 1S/C14H8F6O3S/c15-13(16,17)9-3-1-5-11(7-9)23-24(21,22)12-6-2-4-10(8-12)14(18,19)20/h1-8H
- InChI Key: LSGSLNMJUTXALV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)OC1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 370.00984
- Monoisotopic Mass: 370.00983426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Benzenesulfonic acid,3-(trifluoromethyl)-, 3-(trifluoromethyl)phenyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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